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Compound of Interest

Compound Name: 2-IODOBUTANE-D9

CAS No.: 1219795-41-1

Cat. No.: B1149290
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Executive Summary & Rationale
While Tetramethylsilane (TMS) remains the gold standard for

H and

C NMR referencing in organic solvents, its high volatility (b.p. 26.5°C) renders it unstable for
Variable Temperature (VT) experiments or long-term acquisition. 2-Iodobutane-d9 (

) presents a robust alternative for specific applications in non-polar media.

Key Advantages:

Thermal Stability: Boiling point of ~119°C allows for stable referencing in VT-NMR up to

100°C.
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Multi-Nuclear Utility: Excellent reference for Deuterium (

H) NMR and Carbon-13 (

C) NMR due to distinct C-D coupling patterns.

Chiral Probe Potential: As a chiral molecule, it can serve as a probe for evaluating chiral

solvating agents (CSAs) in racemic mixtures.

Critical Limitation: Unlike inert silanes, 2-iodobutane is an alkylating agent. It must be validated

for chemical inertness against nucleophilic analytes (e.g., amines, thiols) prior to use.

Technical Specifications
Table 1: Physicochemical Properties of 2-Iodobutane-d9

Property Value Relevance to NMR

Molecular Formula
Fully deuterated; "silent" in

H NMR (except residuals).

Molecular Weight ~193.08 g/mol
High mass minimizes

evaporation loss.

Boiling Point 119-120°C
Suitable for high-temperature

kinetics/monitoring.

Solubility Chloroform, Benzene, Hexane
Ideal for hydrophobic/lipophilic

analytes.

Chirality Racemic (unless specified) Contains a stereocenter at C2.

Reactivity
Electrophilic (

active)

WARNING: Reacts with strong

nucleophiles.

Experimental Protocols
Protocol A: Chemical Stability Validation (The "Self-
Validating" Step)
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Before using 2-iodobutane-d9 for quantification or referencing, you must prove it does not

react with your analyte.

Reagents:

Analyte of Interest (10 mg)

Solvent (e.g.,

)[1][2][3]

2-Iodobutane-d9 (5 µL)

Workflow:

T0 Acquisition: Dissolve analyte in solvent. Add 2-iodobutane-d9. Acquire a standard

H NMR (16 scans).

Note: Since the standard is deuterated, you are looking for the absence of new peaks in

the proton spectrum, or changes in the analyte's chemical shifts.

Incubation: Heat the sample to the intended experimental temperature (e.g., 50°C) for 30

minutes inside the probe or a water bath.

T30 Acquisition: Acquire a second spectrum.

Difference Analysis: Subtract T0 from T30.

Pass Criteria: No new peaks >0.5% intensity. Integral ratios of analyte protons remain

constant.

Fail Criteria: Appearance of peaks corresponding to alkylated products (e.g., N-sec-butyl

signals).

Protocol B: C NMR Referencing and Quantification
2-iodobutane-d9 is superior to TMS for
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C qNMR in long experiments because it does not evaporate.

Step-by-Step:

Sample Prep: Prepare 600 µL of sample solution in a 5mm NMR tube.

Standard Addition: Add 10 µL of 2-iodobutane-d9 using a gas-tight syringe (to prevent

evaporation during transfer).

Parameter Setup:

Pulse Sequence: Inverse Gated Decoupling (zgig) to suppress NOE enhancement for

quantification.

Relaxation Delay (

): Set to

of the slowest relaxing carbon. (Note: Deuterated carbons relax slower; estimate

= 30-60s for high precision).

Acquisition: Acquire

C spectrum.

Referencing: Set the C2-I methine carbon (septet due to

) to 36.0 ppm (relative to TMS=0).

Why C2? It is the most chemically distinct peak, deshielded by Iodine, appearing in a clear

window (30-40 ppm).

Protocol C: Deuterium ( H) NMR Calibration
Used when analyzing deuterated APIs or metabolic tracers.

Lock: Lock on the solvent (e.g.,

in non-deuterated solvent, or use the
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H signal of the standard if running in protonated solvent without lock).

Acquisition: Observe the

H channel.

Calibration: 2-iodobutane-d9 provides three distinct signal regions for checking linearity and

resolution:

~4.2 ppm (Methine, C-I)

~1.5-1.9 ppm (Methylene)[4]

~1.0 ppm (Methyls)

Visualization of Workflows
Figure 1: Decision Logic for Standard Selection
This diagram guides the researcher on when to substitute TMS with 2-iodobutane-d9.
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Select NMR Internal Standard

Is Solvent Polar (D2O, DMSO)?

Experimental Temp > 30°C?

No (Organic)

Use DSS or TSP

Yes

Does Analyte contain
strong nucleophiles

(NH2, SH, OH)?

Yes

Use TMS

No

Use 2-Iodobutane-d9

No

STOP: Risk of Alkylation.
Use inert standard (e.g., HMDSO).

Yes

Click to download full resolution via product page

Caption: Logical framework for selecting 2-iodobutane-d9, emphasizing thermal requirements

and chemical compatibility.

Figure 2: Experimental Workflow for Stability Validation
A self-validating loop to ensure data integrity.

Mix Analyte +
2-Iodobutane-d9 Acquire T=0 Spectrum Incubate (Heat/Time) Acquire T=End Spectrum Subtract Spectra

(Difference Spectroscopy) New Peaks Observed?

Proceed to QuantificationNo

REJECT: Reaction Occurred

Yes
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Caption: The "Self-Validating" protocol ensuring the alkyl halide standard does not react with

the analyte during analysis.

Reference Data: Chemical Shifts
The following shifts are for non-deuterated 2-iodobutane in

. For the deuterated variant (

),

signals will appear as multiplets (triplets/septets) due to Carbon-Deuterium coupling (

) and may show a slight isotope shift (

to

ppm).

Position Carbon Type C Shift (ppm)

Multiplicity (

H-decoupled)

Multiplicity
(Deuterated)

C-2 Methine (CH-I) 36.0 Singlet Septet

C-3
Methylene (

)
32.4 Singlet Quintet

C-4 Methyl (Terminal) 14.2 Singlet Septet

C-1 Methyl (Next to I) 28.5 Singlet Septet

Note: Data derived from standard organic shift databases and adjusted for heavy-atom effect of

Iodine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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